Cas no 81200-77-3 (1-silacyclohexa-2,5-diene)

• Product Name: 1-silacyclohexa-2,5-diene
• CAS No: 81200-77-3
• MF: C₅H₈Si
• MW: 96.202522277832
• CID: 861713
• PubChem ID: 144941
• Update Time: 2024-03-01

1-silacyclohexa-2,5-diene Chemical and Physical Properties

Names and Identifiers

• 1-silacyclohexa-2,5-diene
• Silacyclohexa-2,5-diene

• Inchi： 1S/C5H8Si/c1-2-4-6-5-3-1/h2-5H,1,6H2
• InChI Key： ALBWZGRJHDEIBS-UHFFFAOYSA-N
• SMILES： [SiH2]1C=CCC=C1

Computed Properties

• Exact Mass: 96.039527
• Monoisotopic Mass: 96.039527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 106.4°C at 760 mmHg
• Flash Point: 18.2°C
• LogP: 0.58630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds